Cas no 62574-42-9 (Benzo[h]quinazoline-4(1H)-thione)

• Product Name: Benzo[h]quinazoline-4(1H)-thione
• CAS No: 62574-42-9
• MF: C₁₂H₈N₂S
• MW: 212.270320892334
• CID: 439709
• Update Time: 2024-01-29

Benzo[h]quinazoline-4(1H)-thione Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinazoline-4(1H)-thione
• Benzo[h]quinazoline-4(3H)-thione

• Inchi： 1S/C12H8N2S/c15-12-10-6-5-8-3-1-2-4-9(8)11(10)13-7-14-12/h1-7H,(H,13,14,15)
• InChI Key： VRDYLSVSQGNSQV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC3=CC=CC=C32)C(=S)NC=1

Computed Properties

• Exact Mass: 212.04094

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 274-280 °C (decomp)
• Boiling Point: 414.9±28.0 °C(Predicted)
• PSA: 24.39
• pka: -0.13±0.20(Predicted)